Cas no 30315-04-9 (Picrasin B acetate)

• Product Name: Picrasin B acetate
• CAS No: 30315-04-9
• Molecular Formula: C₂₃H₃₀O₇
• Molecular Weight: 418.4801
• CID: 837285
• PubChem ID: 362583

Picrasin B acetate Properties

Names and Identifiers

• Picrasin B acetate
• (2α)-12-Methoxy-1,11,16-trioxopicras-12-en-2-yl acetate
• [ "" ]
• FS-9732
• AKOS040762196
• (1S,2S,4S,6R,7S,9R,13R,17S)-15-methoxy-2,6,14,17-tetramethyl-3,11,16-trioxo-10-oxatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadec-14-en-4-yl acetate
• Picras-12-ene-1,11,16-trione, 2-(acetyloxy)-12-methoxy-, (2alpha)- (9CI)
• 30315-04-9

• InChIKey： XWNXCBLGFWPHOO-DPQKTLCVSA-N
• Inchi： InChI=1S/C23H30O7/c1-10-7-15(29-12(3)24)21(27)23(5)13(10)8-16-22(4)14(9-17(25)30-16)11(2)19(28-6)18(26)20(22)23/h10,13-16,20H,7-9H2,1-6H3/t10-,13+,14+,15+,16-,20+,22-,23+/m1/s1
• SMILES： C[C@@H]1C[C@@H](C(=O)[C@]2([C@H]1C[C@@H]3[C@@]4([C@@H]2C(=O)C(=C([C@@H]4CC(=O)O3)C)OC)C)C)OC(=O)C

Computed Properties

• Exact Mass: 418.19900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 418.199
• Heavy Atom Count: 30
• Complexity: 873
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 96A^2

Experimental Properties

• LogP: 2.61050
• PSA: 95.97000
• Boiling Point: 582.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 252.1±30.2 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids